Potassium nitrate-15N,18O3
Description
Potassium nitrate-15N,18O3 is an inorganic salt with a linear formula of K15N18O3 . It has a molecular weight of 108.10 . This compound is isotopically enriched and has been used in metabolic labeling preparations and as a quantitative standard in various matrix tests . It is also used in fertilizers as a source for nitrogen and potassium .
Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES string [K+].[18O-]15N+=[18O] . The InChI key for this compound is FGIUAXJPYTZDNR-QKBJONFOSA-N .Physical and Chemical Properties Analysis
This compound is a solid with a melting point of 334 °C .Mechanism of Action
Safety and Hazards
Potassium nitrate-15N,18O3 is classified as an oxidizing solid and an acute toxin when ingested . It can cause skin and eye irritation and may cause respiratory irritation . It’s recommended to avoid dust formation, ingestion, and inhalation, and to use personal protective equipment when handling this compound .
Properties
IUPAC Name |
potassium;bis(18O)(oxidanidyl)-(18O)oxidanylidene(15N)azanium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/K.NO3/c;2-1(3)4/q+1;-1/i;1+1,2+2,3+2,4+2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FGIUAXJPYTZDNR-QKBJONFOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[N+](=O)([O-])[O-].[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[15N+](=[18O])([18O-])[18O-].[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
KNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30584065 |
Source
|
| Record name | Potassium (~15~N,~18~O_3_)nitrate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30584065 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
108.0959 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
285978-22-5 |
Source
|
| Record name | Potassium (~15~N,~18~O_3_)nitrate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30584065 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 285978-22-5 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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